2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone

• IUPAC Name: 2-methoxy-1-[(2S)-oxolan-2-yl]ethanone
• InChI: InChI=1S/C7H12O3/c1-9-5-6(8)7-3-2-4-10-7/h7H,2-5H2,1H3/t7-/m0/s1
• InChI Key: BLOOJYXCGWNVLE-ZETCQYMHSA-N
• Canonical SMILES: COCC(=O)C1CCCO1
• Isomeric SMILES: COCC(=O)[C@@H]1CCCO1
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone are not fully detailed in the search results.

Scientific Research Applications

Synthesis and Structural Characterization

• 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone and its derivatives are synthesized for various scientific applications. A study describes the facile synthesis of a novel compound closely related to this compound, highlighting the use of N,N′-bis(4-methoxy-benzylidene)-ethane-1,2-diamine and dichloroacetyl chloride in the process. This synthesis is significant for understanding the structural aspects of such compounds through techniques like NMR, MS, FTIR, and X-ray crystallography (Ünaleroğlu, Temelli, & Hökelek, 2002).

Semiconductor and Biological Properties

• Chalcone derivatives, similar in structure to this compound, play a crucial role in various scientific fields due to their semiconductor and biological properties. Research on such compounds includes examining their spectroscopic, optical, and conductivity properties, which are essential for applications in electronics and biology (Coskun, Coskun, & Gunduz, 2022).

Crystal Structure and Computational Studies

• The crystal structure and computational studies of compounds related to this compound are also a significant area of research. These studies, including FTIR, UV-Vis, multinuclear NMR spectroscopy, and single crystal X-ray diffraction, provide insights into the molecular geometry and electronic spectra of these compounds, which are valuable in material science and drug design (Nycz, Małecki, Zawiazalec, Paździorek, & Skop, 2010).

Novel Heterocyclic Compounds and Their Properties

• The development of novel heterocyclic compounds using this compound derivatives is a field of interest. These studies involve synthesizing new compounds and analyzing their optical and thermal properties, which are crucial for applications in material sciences and pharmaceuticals (Shruthi, Ravindrachary, Byrappa, Guruswamy, Goveas, Kumara, & Lokanath, 2019).

Antimicrobial Activity

• Research on the antimicrobial activity of compounds derived from this compound is also significant. These studies involve synthesizing new derivatives and testing their effectiveness against bacterial and fungal organisms, contributing to the development of new antimicrobial agents (Kumar, Mohanty, Reddy, Siddaiah, Lilakar, & Goud, 2019).

Photoremovable Protecting Group for Carboxylic Acids

• The use of this compound derivatives as photoremovable protecting groups for carboxylic acids is an innovative application in organic synthesis. This approach enables the protection and subsequent release of carboxylic acids, facilitating various synthetic processes (Atemnkeng, Louisiana, Yong, Vottero, & Banerjee, 2003).

Mechanism of Action

The mechanism of action of 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone is not available in the search results.

Future Directions

The future directions for the study and application of 2-Methoxy-1-[(2S)-oxolan-2-yl]ethanone are not specified in the search results.